Cas no 63930-48-3 (Propanoic acid, 2-methyl-3-(phenylmethoxy)-, phenylmethyl ester, (S)-)

Propanoic acid, 2-methyl-3-(phenylmethoxy)-, phenylmethyl ester, (S)- structure
63930-48-3 structure
Product Name:Propanoic acid, 2-methyl-3-(phenylmethoxy)-, phenylmethyl ester, (S)-
CAS No:63930-48-3
MF:C18H20O3
MW:284.349605560303
CID:1662719
PubChem ID:71380708
Update Time:2025-04-21

Propanoic acid, 2-methyl-3-(phenylmethoxy)-, phenylmethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-3-(phenylmethoxy)-, phenylmethyl ester, (S)-
    • Benzyl (2S)-3-(benzyloxy)-2-methylpropanoate
    • DTXSID50803205
    • SCHEMBL21246536
    • 63930-48-3
    • Inchi: 1S/C18H20O3/c1-15(12-20-13-16-8-4-2-5-9-16)18(19)21-14-17-10-6-3-7-11-17/h2-11,15H,12-14H2,1H3/t15-/m0/s1
    • InChI Key: ZIJHOWSXHACNQI-HNNXBMFYSA-N
    • SMILES: O(CC1C=CC=CC=1)C[C@@H](C(=O)OCC1C=CC=CC=1)C

Computed Properties

  • Exact Mass: 284.1413
  • Monoisotopic Mass: 284.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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